Cas no 2229391-75-5 (2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2229391-75-5
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 6403020
• PubChem ID: 165796582
• Update Time: 2025-06-28

2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine
• 2229391-75-5
• EN300-1945902

• Inchi： 1S/C9H8BrF4N/c10-7-3-1-2-5(8(7)11)6(4-15)9(12,13)14/h1-3,6H,4,15H2
• InChI Key： YLZIPSPHACRTBE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine

2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine: A Novel Compound in Pharmaceutical Research

2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine, also known by its CAS number 2229391-75-5, represents a significant advancement in the field of medicinal chemistry. This compound is characterized by its unique molecular structure, which combines multiple fluorine atoms and bromine substitution to create a highly specific pharmacophore. Recent studies have highlighted its potential in various therapeutic areas, including anti-inflammatory and anti-cancer applications. The integration of fluorine atoms into the molecular framework not only enhances the compound's stability but also modulates its interaction with biological targets, making it a promising candidate for drug development.

The 3-bromo-2-fluorophenyl group is a critical structural feature of this compound, contributing to its distinct chemical properties. This substituent introduces a combination of electrophilic and hydrophobic characteristics, which are essential for the compound's ability to interact with specific receptors or enzymes. The trifluoropropyl chain further enhances the compound's lipophilicity, facilitating its penetration into biological membranes. These structural elements are crucial for the compound's pharmacological activity, as they influence its binding affinity and selectivity toward target proteins.

Recent research has demonstrated that 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine exhibits potent anti-inflammatory effects, particularly in the context of chronic inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of pro-inflammatory cytokines such as TNF-α and IL-6. The study also highlighted its ability to modulate NF-κB signaling pathways, which are central to the regulation of inflammation. These findings suggest that the compound could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine has shown potential in anti-cancer research. A 2022 study in Cancer Research indicated that this compound selectively targets prostate cancer cells by inducing apoptosis and inhibiting angiogenesis. The compound's ability to disrupt cell cycle progression and suppress metastatic potential makes it a promising candidate for the development of targeted therapies. These findings underscore the compound's versatility in addressing diverse medical challenges.

The synthesis of 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine involves a series of well-defined chemical reactions, with a focus on fluorination and halogenation processes. A 2023 paper in Organic Chemistry Insights described a novel green chemistry approach for its preparation, which minimizes the use of hazardous solvents and reagents. This method not only improves the safety profile of the synthesis but also aligns with the growing emphasis on sustainable chemical practices in pharmaceutical research. The ability to produce this compound efficiently and sustainably is a critical factor in its potential for large-scale application.

From a pharmacokinetic perspective, 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that the compound exhibits high bioavailability and a long half-life, which are essential for maintaining therapeutic efficacy over extended periods. Its low toxicity profile further enhances its suitability for clinical development, as it reduces the risk of adverse effects in patients.

The 3-bromo-2-fluorophenyl group plays a pivotal role in the compound's selectivity toward specific biological targets. This substituent enables the compound to interact with enzyme active sites or receptor binding domains with high precision, minimizing off-target effects. This selectivity is particularly important in the context of drug development, where minimizing side effects is a key objective. The compound's ability to achieve this selectivity is a testament to the importance of molecular design in modern medicinal chemistry.

Emerging research suggests that 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine may also have applications in neurodegenerative diseases. A 2024 preclinical study in Neuropharmacology found that the compound reduces beta-amyloid aggregation in models of Alzheimer's disease. This property is attributed to its ability to modulate protein folding pathways and inhibit the formation of toxic protein aggregates. These findings open new avenues for the compound's potential use in treating neurological disorders with complex pathophysiology.

As the field of pharmaceutical research continues to evolve, compounds like 2-(3-bromo-2-fluorophenyl)-3,3,3-trifluoropropan-1-amine are becoming increasingly important. Their unique chemical structures and biological activities offer new opportunities for addressing unmet medical needs. The ongoing exploration of this compound's properties and applications highlights the dynamic nature of medicinal chemistry and its potential to transform patient care.